Cas no 1153285-12-1 (Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate)

• Product Name: Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate
• CAS No: 1153285-12-1
• MF: C₈H₄Cl₂FNO₄
• MW: 268.026063919067
• CID: 2112366
• Update Time: 2025-06-12

Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2,?4-?dichloro-?5-?fluoro-?3-?nitroBenzoic acid methyl ester
• Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate

• Inchi： 1S/C8H4Cl2FNO4/c1-16-8(13)3-2-4(11)6(10)7(5(3)9)12(14)15/h2H,1H3
• InChI Key： GKKAHKJEHVCUKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)OC)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 357.5±42.0 °C at 760 mmHg
• Flash Point: 170.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD290809)

Additional information on Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate

Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate (CAS No. 1153285-12-1): An Overview of Its Synthesis, Properties, and Applications

Methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate (CAS No. 1153285-12-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex aromatic ring system substituted with multiple halogen atoms and a nitro group, making it an intriguing candidate for various applications.

The synthesis of methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate typically involves a multi-step process that begins with the nitration of a suitable aromatic precursor, followed by halogenation and esterification reactions. One common approach involves the nitration of 2,4-dichloro-5-fluorobenzoic acid to form the corresponding nitro derivative, which is then esterified using methanol in the presence of an acid catalyst. This method ensures high yields and purity, making it suitable for large-scale production.

Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the synthesis of methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis using microwave-assisted conditions, which significantly reduced reaction times and minimized waste generation. This approach not only enhances the practicality of the synthesis but also aligns with the principles of green chemistry.

The physical and chemical properties of methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate are well-documented in the literature. It is a solid at room temperature with a melting point ranging from 60 to 65°C. The compound exhibits good solubility in organic solvents such as dichloromethane and acetone but is poorly soluble in water. These properties make it suitable for various applications in both laboratory and industrial settings.

In terms of its reactivity, methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate is highly reactive due to the presence of multiple functional groups. The nitro group can be reduced to an amino group under appropriate conditions, which opens up possibilities for further derivatization. Additionally, the halogen substituents can be used as leaving groups in nucleophilic substitution reactions, allowing for the introduction of various functional groups onto the aromatic ring.

The biological activity of methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate has been investigated in several studies. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate has shown promise as a lead compound for drug discovery. A study conducted by researchers at the University of California, San Francisco, explored its potential as an inhibitor of protein kinases involved in cancer signaling pathways. The results indicated that this compound effectively inhibited the activity of several kinases at low micromolar concentrations, suggesting its potential as a therapeutic agent for cancer treatment.

In addition to its biological applications, methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate has found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A recent study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as an electron acceptor in organic solar cells, leading to improved device performance and efficiency.

The environmental impact of methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate is another area of active research. While it is generally considered safe for use in controlled environments such as laboratories and industrial settings, proper handling and disposal procedures are essential to minimize any potential environmental risks. Studies have shown that this compound can be effectively degraded by microbial processes under aerobic conditions, reducing its persistence in the environment.

In conclusion, methyl 2,4-dichloro-5-fluoro-3-nitrobenzoate (CAS No. 1153285-12-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental research. Its unique chemical structure and reactivity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.